6-O-Vanilloylajugol
6-O-Vanilloylajugol
Brand Name:
Vulcanchem
CAS No.:
124168-04-3
VCID:
VC0169424
InChI:
InChI=1S/C23H30O12/c1-23(30)8-14(33-20(29)10-3-4-12(25)13(7-10)31-2)11-5-6-32-21(16(11)23)35-22-19(28)18(27)17(26)15(9-24)34-22/h3-7,11,14-19,21-22,24-28,30H,8-9H2,1-2H3/t11-,14+,15+,16+,17+,18-,19+,21-,22-,23-/m0/s1
SMILES:
CC1(CC(C2C1C(OC=C2)OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C4=CC(=C(C=C4)O)OC)O
Molecular Formula:
C23H30O12
Molecular Weight:
498.5 g/mol
6-O-Vanilloylajugol
CAS No.: 124168-04-3
Main Products
VCID: VC0169424
Molecular Formula: C23H30O12
Molecular Weight: 498.5 g/mol
| CAS No. | 124168-04-3 |
|---|---|
| Product Name | 6-O-Vanilloylajugol |
| Molecular Formula | C23H30O12 |
| Molecular Weight | 498.5 g/mol |
| IUPAC Name | [(1S,4aR,5R,7S,7aS)-7-hydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-5-yl] 4-hydroxy-3-methoxybenzoate |
| Standard InChI | InChI=1S/C23H30O12/c1-23(30)8-14(33-20(29)10-3-4-12(25)13(7-10)31-2)11-5-6-32-21(16(11)23)35-22-19(28)18(27)17(26)15(9-24)34-22/h3-7,11,14-19,21-22,24-28,30H,8-9H2,1-2H3/t11-,14+,15+,16+,17+,18-,19+,21-,22-,23-/m0/s1 |
| Standard InChIKey | PJAISAAYEQAVGA-YYFWYDPZSA-N |
| Isomeric SMILES | C[C@@]1(C[C@H]([C@H]2[C@@H]1[C@@H](OC=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)OC(=O)C4=CC(=C(C=C4)O)OC)O |
| SMILES | CC1(CC(C2C1C(OC=C2)OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C4=CC(=C(C=C4)O)OC)O |
| Canonical SMILES | CC1(CC(C2C1C(OC=C2)OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C4=CC(=C(C=C4)O)OC)O |
| Appearance | Powder |
| Synonyms | 6-O-Vanilloylajugol |
| PubChem Compound | 14396664 |
| Last Modified | Nov 11 2021 |
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